Cas no 1184-92-5 (Germane,trichloro(1,1-dimethylethyl)-)

• Product Name: Germane,trichloro(1,1-dimethylethyl)-
• CAS No: 1184-92-5
• MF: C₄H₉Cl₃Ge
• MW: 236.113258123398
• CID: 117472
• PubChem ID: 13054405
• Update Time: 2025-08-05

Germane,trichloro(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Germane,trichloro(1,1-dimethylethyl)-
• T-BUTYLTRICHLOROGERMANE
• tert-butyl(trichloro)germane
• 2-Methyl-2-trichlorgermylpropan
• t-Butyltrichlorgerman
• tert.-Butyl-trichlorgerman
• tert-Butylgermanium trichloride
• tert-Butyltrichlorogermane
• 1184-92-5
• FT-0740693
• DTXSID20516597
• J-003763
• SCHEMBL1456366
• trichloro(1,1-dimethylethyl)-germane
• DB-256155

• Inchi： 1S/C4H9Cl3Ge/c1-4(2,3)8(5,6)7/h1-3H3
• InChI Key： MFDREUNIZFWMEZ-UHFFFAOYSA-N
• SMILES： [Ge](C(C)(C)C)(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 235.89800
• Monoisotopic Mass: 235.898161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 104 ºC
• Boiling Point: 169-170 ºC
• Flash Point: 40.8±20.0 ºC,
• Solubility: Insuluble (8.3E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.44180

Germane,trichloro(1,1-dimethylethyl)- Security Information

• Hazardous Material transportation number：UN 1759
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Metal alkyl halides

Additional information on Germane,trichloro(1,1-dimethylethyl)-

Germane, trichloro(1,1-dimethylethyl)- (CAS No. 1184-92-5): A Comprehensive Overview

Germane, trichloro(1,1-dimethylethyl)- (CAS No. 1184-92-5) is a specialized chemical compound that has garnered significant attention in the fields of materials science and chemical synthesis. This compound, also known as trichloro(tert-butyl)germane, is a derivative of germanium, a metalloid with unique electronic and optical properties. The tert-butyl group attached to the germanium atom imparts specific chemical and physical characteristics that make it valuable in various applications.

The molecular formula of trichloro(tert-butyl)germane is C₄H₉Cl₃Ge. The compound is a colorless liquid at room temperature and is highly reactive due to the presence of the three chlorine atoms bonded to the germanium center. This reactivity makes it an important precursor in the synthesis of more complex germanium-containing compounds and materials.

In recent years, trichloro(tert-butyl)germane has been extensively studied for its potential applications in semiconductor technology. Germanium-based materials are known for their superior electron mobility compared to silicon, making them attractive candidates for next-generation electronic devices. Research has shown that trichloro(tert-butyl)germane can be used as a precursor in the chemical vapor deposition (CVD) process to deposit high-quality germanium films on various substrates. These films have been used in the fabrication of high-performance transistors and photodetectors.

Beyond its use in semiconductor technology, trichloro(tert-butyl)germane has also found applications in the field of catalysis. The tert-butyl group provides steric protection to the germanium center, which can be beneficial in certain catalytic reactions where steric hindrance is desired. For example, it has been used as a catalyst precursor in the hydrosilylation reaction, where it facilitates the addition of silicon hydride to unsaturated organic compounds. This reaction is crucial in the synthesis of silicone polymers and other functional materials.

The environmental and safety aspects of trichloro(tert-butyl)germane have also been investigated. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures are essential due to its reactivity with water and other reactive substances. Researchers have developed methods to safely handle and dispose of this compound to minimize any potential environmental impact.

In the realm of pharmaceuticals, trichloro(tert-butyl)germane has shown promise as an intermediate in the synthesis of certain drugs. Its unique chemical structure allows for the introduction of germanium atoms into organic molecules, which can enhance their biological activity or improve their pharmacokinetic properties. For instance, some studies have explored its use in the development of antiviral agents and anticancer drugs.

The synthesis of trichloro(tert-butyl)germane typically involves the reaction of tert-butyllithium with germanium tetrachloride (GeCl₄). This reaction is carried out under carefully controlled conditions to ensure high yield and purity. The resulting product can be further purified using techniques such as distillation or column chromatography.

Recent advancements in computational chemistry have also contributed to our understanding of trichloro(tert-butyl)germane. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns, helping researchers design more efficient synthetic routes and predict its behavior in various chemical environments.

In conclusion, trichloro(tert-butyl)germane (CAS No. 1184-92-5) is a versatile compound with a wide range of applications in materials science, catalysis, and pharmaceuticals. Its unique chemical properties make it an important tool for researchers and industry professionals working at the forefront of these fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.